Cas no 861412-70-6 ((5E)-3-cyclohexyl-5-(5-methylfuran-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: (5E)-3-cyclohexyl-5-(5-methylfuran-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 861412-70-6
• MF: C₁₅H₁₇NO₂S₂
• MW: 307.430981397629
• CID: 5919472
• PubChem ID: 2142586
• Update Time: 2025-06-08

(5E)-3-cyclohexyl-5-(5-methylfuran-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5E)-3-cyclohexyl-5-[(5-methylfuran-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• 4-Thiazolidinone, 3-cyclohexyl-5-[(5-methyl-2-furanyl)methylene]-2-thioxo-
• SMR000641143
• (E)-3-cyclohexyl-5-((5-methylfuran-2-yl)methylene)-2-thioxothiazolidin-4-one
• F1673-1930
• (5E)-3-cyclohexyl-5-[(5-methyl-2-furanyl)methylidene]-2-sulfanylidene-4-thiazolidinone
• (5E)-3-cyclohexyl-5-[(5-methyl-2-furyl)methylene]-2-thioxo-thiazolidin-4-one
• cid_2142586
• BDBM66081
• MLS001167936
• AKOS002231683
• 861412-70-6
• CHEMBL1378996
• (5E)-3-cyclohexyl-5-(5-methylfuran-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one

• Inchi： 1S/C15H17NO2S2/c1-10-7-8-12(18-10)9-13-14(17)16(15(19)20-13)11-5-3-2-4-6-11/h7-9,11H,2-6H2,1H3
• InChI Key： KOIYSFDNAAXVLR-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=C(C)O2)C(=O)N(C2CCCCC2)C1=S

Computed Properties

• Exact Mass: 307.07007113g/mol
• Monoisotopic Mass: 307.07007113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 90.8Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 425.5±55.0 °C(Predicted)
• pka: -3.10±0.20(Predicted)

Additional information on (5E)-3-cyclohexyl-5-(5-methylfuran-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one

Introduction to (5E)-3-cyclohexyl-5-(5-methylfuran-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 861412-70-6)

(5E)-3-cyclohexyl-5-(5-methylfuran-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic sulfone derivative has garnered attention due to its unique structural features and potential biological activities. With a molecular formula that combines cyclohexyl, furan, and thiazolidinone moieties, the compound exhibits a rich chemical space for functionalization and interaction with biological targets.

The compound's structure is characterized by a central 1,3-thiazolidin-4-one scaffold, which is flanked by an allylidene group at the 5-position and a sulfanylidene moiety at the 2-position. The presence of these functional groups not only contributes to the compound's reactivity but also suggests potential applications in medicinal chemistry. Specifically, the cyclohexyl substituent may enhance solubility and metabolic stability, while the 5-methylfuran-2-yl group introduces a polar aromatic system that could interact with biological receptors.

In recent years, there has been growing interest in sulfone derivatives as pharmacophores due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including inflammation, cancer, and infectious disorders. The sulfone group, in particular, is known for its ability to form hydrogen bonds and engage in hydrophobic interactions, making it a valuable feature for drug design.

(5E)-3-cyclohexyl-5-(5-methylfuran-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one represents a novel scaffold that combines elements of both heterocyclic chemistry and organometallic reactivity. The allylidene functionality at the 5-position of the thiazolidinone ring suggests potential applications in cross-coupling reactions and other synthetic transformations. This reactivity could be exploited to develop new derivatives with tailored biological properties.

The compound's potential biological activity has been investigated through both computational modeling and experimental studies. Computational methods have been used to predict binding affinities and interactions with various biological targets. These studies have highlighted the compound's ability to bind to enzymes and receptors involved in key biological pathways. For instance, preliminary docking studies have suggested that this sulfone derivative may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation.

In addition to computational studies, experimental investigations have been conducted to evaluate the pharmacological properties of this compound. In vitro assays have demonstrated that (5E)-3-cyclohexyl-5-(5-methylfuran-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one exhibits inhibitory activity against several inflammatory mediators. Specifically, it has shown promise in reducing the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These findings suggest that the compound may have therapeutic potential in conditions characterized by excessive inflammation.

The synthesis of this compound involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps include the formation of the thiazolidinone ring through cyclization reactions and the introduction of the allylidene and sulfanylidene functionalities through palladium-catalyzed cross-coupling reactions. These synthetic strategies not only demonstrate the compound's accessibility but also provide insights into its structural complexity.

The role of structural features such as the cyclohexyl group and the 5-methylfuran-2-yl moiety in determining biological activity has been extensively studied. The cyclohexyl substituent is known to influence both solubility and metabolic stability, which are critical factors for drug development. On the other hand, the furan ring introduces a polar aromatic system that can engage in hydrogen bonding or π-stacking interactions with biological targets. These interactions are often crucial for achieving high binding affinities.

The thiazolidinone core is another key feature that contributes to the compound's biological relevance. This heterocyclic scaffold is found in numerous bioactive molecules and has been shown to exhibit various pharmacological effects. The presence of both sulfur and oxygen atoms in the ring allows for multiple interaction possibilities with biological targets, including hydrogen bonding and electrostatic interactions.

The sulfone group at the 2-position of the thiazolidinone ring is particularly noteworthy due to its known bioactivity. Sulfones have been used in various therapeutic contexts due to their ability to modulate enzyme activity and receptor interactions. For example, dapsone, a well-known sulfone derivative, has been used effectively in treating leprosy and malaria. The sulfanylidene functionality in our compound may similarly contribute to its pharmacological effects by engaging with biological targets in specific ways.

The allylidene group at the 5-position adds another layer of complexity to this molecule's chemical behavior. Allyl groups are known for their reactivity in various organic transformations, including Michael additions and cross-coupling reactions. This reactivity could be exploited to further modify the structure of this compound or to develop new derivatives with enhanced biological activity.

In conclusion, (5E)-3-cyclohexyl-5-(5-methylfuran-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 861412-70-6) is a structurally complex sulfone derivative with significant potential in pharmaceutical research. Its unique combination of cyclohexyl, furan, and thiazolidinone moieties provides a rich chemical space for functionalization and interaction with biological targets. Preliminary studies suggest that this compound exhibits promising anti-inflammatory activity and represents an attractive scaffold for further drug development.